![molecular formula C17H16N2O3S B2776916 N-(3-hydroxy-3-(thiophen-2-yl)propyl)-5-phenylisoxazole-3-carboxamide CAS No. 1421507-14-3](/img/structure/B2776916.png)
N-(3-hydroxy-3-(thiophen-2-yl)propyl)-5-phenylisoxazole-3-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(3-hydroxy-3-(thiophen-2-yl)propyl)-5-phenylisoxazole-3-carboxamide, also known as ABT-639, is a selective T-type calcium channel blocker that has been extensively studied for its potential therapeutic applications. This compound has shown promising results in preclinical studies for the treatment of various diseases, including neuropathic pain, epilepsy, and hypertension.
Scientific Research Applications
Species-related Inhibition of Enzymes
Isoxazol derivatives, including compounds structurally related to N-(3-hydroxy-3-(thiophen-2-yl)propyl)-5-phenylisoxazole-3-carboxamide, have been evaluated for their inhibitory effects on mitochondrial dihydroorotate dehydrogenase, an enzyme crucial for pyrimidine de novo synthesis. This enzyme plays a significant role in the proliferation of immune cells, making these compounds of interest as immunosuppressive agents. The inhibition of this enzyme could provide a plausible explanation for the observed effects of these compounds in various cellular and animal models, particularly in the context of transplantation and autoimmune diseases (Knecht & Löffler, 1998).
Antimicrobial Activity
Research has explored the antimicrobial potential of compounds structurally related to this compound. For example, studies on N-alkoxyphenylhydroxynaphthalenecarboxamides have demonstrated significant activity against Mycobacterium tuberculosis, highlighting the potential of these compounds in addressing tuberculosis and other mycobacterial infections. The structural features of these compounds, particularly the presence of the isoxazole ring, contribute to their antimicrobial efficacy, offering a promising avenue for the development of new antimicrobial agents (Goněc et al., 2016).
Synthesis and Catalysis
The synthesis of heteroaryl compounds, such as furans and thiophenes, in aqueous media using bimetallic composite catalysts that include isoxazole derivatives, has been reported. These catalysts facilitate Suzuki reactions, indicating the role of isoxazole compounds in enhancing the efficiency of synthetic processes for creating complex organic molecules. This application is particularly relevant in the synthesis of compounds with potential pharmaceutical applications, demonstrating the versatility of isoxazole derivatives in organic chemistry (Bumagin et al., 2019).
Antidepressant Activity
Compounds incorporating the thiophene and isoxazole rings have been evaluated for their antidepressant activity. Specifically, derivatives such as phenyl-3-(thiophen-2-yl)-4,5-dihydro-1H-pyrazole-1-carbothioamides have shown promising results in preclinical models, reducing immobility time in tests commonly used to assess antidepressant properties. These findings suggest the potential therapeutic utility of isoxazole derivatives in treating depression, highlighting the importance of structural features such as the thiophene and isoxazole rings in modulating biological activity (Mathew et al., 2014).
properties
IUPAC Name |
N-(3-hydroxy-3-thiophen-2-ylpropyl)-5-phenyl-1,2-oxazole-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H16N2O3S/c20-14(16-7-4-10-23-16)8-9-18-17(21)13-11-15(22-19-13)12-5-2-1-3-6-12/h1-7,10-11,14,20H,8-9H2,(H,18,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AMXRQYIVCMKKFQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C2=CC(=NO2)C(=O)NCCC(C3=CC=CS3)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H16N2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
328.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.